Cas no 1261893-82-6 (4-(3-Chloro-5-methylphenyl)-2-fluorophenol)

• Product Name: 4-(3-Chloro-5-methylphenyl)-2-fluorophenol
• CAS No: 1261893-82-6
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• MDL: MFCD18313798
• CID: 2761776
• PubChem ID: 53219478
• Update Time: 2025-11-02

4-(3-Chloro-5-methylphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID50684314
• MFCD18313798
• 4-(3-Chloro-5-methylphenyl)-2-fluorophenol, 95%
• 1261893-82-6
• 4-(3-CHLORO-5-METHYLPHENYL)-2-FLUOROPHENOL
• 3'-Chloro-3-fluoro-5'-methyl[1,1'-biphenyl]-4-ol
• 4-(3-Chloro-5-methylphenyl)-2-fluorophenol

• MDL： MFCD18313798
• Inchi： 1S/C13H10ClFO/c1-8-4-10(6-11(14)5-8)9-2-3-13(16)12(15)7-9/h2-7,16H,1H3
• InChI Key： HAKTYMFXTIPPKX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=CC(=C(C=1)F)O

Computed Properties

• Exact Mass: 236.0404208Da
• Monoisotopic Mass: 236.0404208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(3-Chloro-5-methylphenyl)-2-fluorophenol

4-(3-Chloro-5-methylphenyl)-2-fluorophenol (CAS No. 1261893-82-6): A Comprehensive Overview

4-(3-Chloro-5-methylphenyl)-2-fluorophenol (CAS No. 1261893-82-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and agrochemical development. This compound, characterized by its unique chloro-fluoro-phenyl structure, offers a wide range of applications due to its distinct chemical properties. In this article, we delve into the molecular characteristics, synthesis methods, applications, and market trends of this versatile compound.

The molecular formula of 4-(3-Chloro-5-methylphenyl)-2-fluorophenol is C₁₃H₁₀ClFO, with a molecular weight of 236.67 g/mol. Its structure features a fluorophenol core substituted with a 3-chloro-5-methylphenyl group, which imparts unique reactivity and stability. This combination of halogenated and methylated groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

One of the most notable applications of 4-(3-Chloro-5-methylphenyl)-2-fluorophenol is its role as a building block in drug discovery. Researchers have explored its potential in developing small-molecule inhibitors for various diseases, including cancer and inflammatory disorders. The presence of both chloro and fluoro substituents enhances the compound's ability to interact with biological targets, making it a promising candidate for medicinal chemistry applications.

In addition to pharmaceuticals, 4-(3-Chloro-5-methylphenyl)-2-fluorophenol has found use in the agrochemical sector. Its structural features contribute to the development of novel pesticides and herbicides, where the halogenated aromatic moiety plays a critical role in enhancing efficacy and selectivity. The compound's stability under various environmental conditions further underscores its utility in this field.

The synthesis of 4-(3-Chloro-5-methylphenyl)-2-fluorophenol typically involves multi-step organic reactions, including Friedel-Crafts alkylation and halogenation. Advanced techniques such as palladium-catalyzed cross-coupling have also been employed to achieve higher yields and purity. These synthetic routes highlight the compound's versatility and the ongoing innovation in organic synthesis methodologies.

Market trends indicate a growing demand for 4-(3-Chloro-5-methylphenyl)-2-fluorophenol, particularly in regions with robust pharmaceutical and agrochemical industries. The compound's unique properties align with the increasing focus on sustainable chemistry and green synthesis, making it a subject of interest for researchers and manufacturers alike. As industries strive to reduce environmental impact, the development of eco-friendly derivatives of this compound is expected to gain traction.

From a regulatory perspective, 4-(3-Chloro-5-methylphenyl)-2-fluorophenol is not classified as a hazardous substance under major global frameworks. However, standard laboratory safety protocols should always be followed during its handling and storage. The compound's stability and low toxicity profile make it a relatively safe option for industrial and research applications.

In conclusion, 4-(3-Chloro-5-methylphenyl)-2-fluorophenol (CAS No. 1261893-82-6) stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features, coupled with its broad applicability, make it a valuable asset in drug discovery, agrochemical innovation, and beyond. As research continues to uncover new uses for this compound, its role in advancing science and technology is poised to expand even further.